Cas no 88441-10-5 (Benzoic acid, 4-(2-aminoethyl)-2,5-dihydroxy-, hydrochloride)

• Product Name: Benzoic acid, 4-(2-aminoethyl)-2,5-dihydroxy-, hydrochloride
• CAS No: 88441-10-5
• MF: C₉H₁₂ClNO₄
• MW: 233.648881912231
• CID: 632650
• PubChem ID: 71317984
• Update Time: 2025-04-19

Benzoic acid, 4-(2-aminoethyl)-2,5-dihydroxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-aminoethyl)-2,5-dihydroxy-, hydrochloride
• 4-(2-aminoethyl)-2,5-dihydroxybenzoic acid,hydrochloride
• 4-(2-Aminoethyl)-2,5-dihydroxybenzoic acid--hydrogen chloride (1/1)
• DTXSID20748174
• 88441-10-5

• Inchi： 1S/C9H11NO4.ClH/c10-2-1-5-3-8(12)6(9(13)14)4-7(5)11;/h3-4,11-12H,1-2,10H2,(H,13,14);1H
• InChI Key： BMKALEBPDMNNON-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C(=O)O)C(=CC=1CCN)O

Computed Properties

• Exact Mass: 233.0454856g/mol
• Monoisotopic Mass: 233.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų